Cas no 2098037-03-5 (5-(dimethoxymethyl)-1,3-oxazolidin-2-one)

• Product Name: 5-(dimethoxymethyl)-1,3-oxazolidin-2-one
• CAS No: 2098037-03-5
• MF: C₆H₁₁NO₄
• MW: 161.155842065811
• CID: 5379204
• PubChem ID: 121207281
• Update Time: 2025-10-30

5-(dimethoxymethyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(Dimethoxymethyl)-2-oxazolidinone
• 5-(dimethoxymethyl)-1,3-oxazolidin-2-one

• Inchi： 1S/C6H11NO4/c1-9-5(10-2)4-3-7-6(8)11-4/h4-5H,3H2,1-2H3,(H,7,8)
• InChI Key： PSGDFXDFGMWSAW-UHFFFAOYSA-N
• SMILES： O1C(C(OC)OC)CNC1=O

Experimental Properties

• Density: 1.175±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 317.8±15.0 °C(Predicted)
• pka: 12.58±0.40(Predicted)

Additional information on 5-(dimethoxymethyl)-1,3-oxazolidin-2-one

Introduction to 5-(dimethoxymethyl)-1,3-oxazolidin-2-one (CAS No. 2098037-03-5)

5-(dimethoxymethyl)-1,3-oxazolidin-2-one (CAS No. 2098037-03-5) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its versatile structural framework and potential biological activities. This compound belongs to the oxazolidinone class, which is well-known for its broad spectrum of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The unique structural features of 5-(dimethoxymethyl)-1,3-oxazolidin-2-one, particularly the presence of dimethoxymethyl groups and the oxazolidinone ring system, make it a promising candidate for further exploration in drug discovery and development.

The chemical structure of 5-(dimethoxymethyl)-1,3-oxazolidin-2-one consists of a five-membered ring containing two oxygen atoms and one nitrogen atom, with a dimethoxymethyl substituent attached to the second carbon atom of the ring. This configuration imparts distinct electronic and steric properties to the molecule, which can influence its interactions with biological targets. The oxazolidinone core is highly adaptable, allowing for modifications that can enhance or alter its pharmacological profile.

In recent years, there has been growing interest in oxazolidinone derivatives as scaffolds for developing novel therapeutic agents. The oxazolidinone ring system is particularly valued for its ability to mimic the binding pockets of various enzymes and receptors, making it an effective platform for designing inhibitors. For instance, derivatives of oxazolidinone have been explored as protease inhibitors, which are crucial in treating diseases such as HIV and cancer. The dimethoxymethyl group in 5-(dimethoxymethyl)-1,3-oxazolidin-2-one may further enhance its binding affinity by providing additional hydrogen bonding or hydrophobic interactions with biological targets.

One of the most compelling aspects of 5-(dimethoxymethyl)-1,3-oxazolidin-2-one is its potential as a building block for more complex molecules. Its reactive sites can be further functionalized through various chemical transformations, enabling the synthesis of a wide range of derivatives with tailored biological activities. This flexibility makes it an attractive starting point for medicinal chemists seeking to develop new drugs.

Recent studies have highlighted the importance of oxazolidinone derivatives in addressing emerging therapeutic challenges. For example, research has demonstrated that certain oxazolidinone compounds exhibit potent activity against multidrug-resistant bacteria, which poses a significant threat to global health. The structural motif of 5-(dimethoxymethyl)-1,3-oxazolidin-2-one aligns well with this area of research, suggesting that it could be used to develop novel antibiotics or antibacterial agents.

The synthesis of 5-(dimethoxymethyl)-1,3-oxazolidin-2-one typically involves multi-step organic reactions that establish the oxazolidinone ring system and introduce the dimethoxymethyl substituent. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its use in downstream applications. Techniques such as microwave-assisted synthesis and catalytic processes have been employed to optimize the reaction conditions and improve efficiency.

The pharmacokinetic properties of 5-(dimethoxymethyl)-1,3-oxazolidin-2-one are also an important consideration in drug development. Studies have begun to explore its solubility, stability, and metabolic pathways to assess its potential as a lead compound. Understanding these properties is crucial for determining how the compound behaves within the body and how it can be optimized for therapeutic use.

In conclusion,5-(dimethoxymethyl)-1,3-oxazolidin-2-one (CAS No. 2098037-03-5) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and adaptability make it a valuable tool for developing new therapeutic agents. As research continues to uncover new applications for oxazolidinone derivatives,5-(dimethoxymethyl)-1,3-oxazolidin-2-one is likely to play an important role in addressing some of today's most pressing medical challenges.